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Compound of Interest

Compound Name: 2,3-Difluoro-6-methoxybenzonitrile

Cat. No.: B1308785

This guide provides essential safety and logistical information for the proper disposal of 2,3-
Difluoro-6-methoxybenzonitrile, tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical for ensuring laboratory safety and
regulatory compliance.

Immediate Safety and Handling Precautions

Before handling or disposing of 2,3-Difluoro-6-methoxybenzonitrile, it is imperative to be
familiar with its hazards. This substance causes skin and serious eye irritation and may cause
respiratory irritation.[1][2][3][4] Always handle this chemical within a properly functioning
chemical fume hood.[1] Ensure adequate ventilation to avoid the formation and spread of dust.

[1][2]

Personal Protective Equipment (PPE): When handling 2,3-Difluoro-6-methoxybenzonitrile,
the following PPE is mandatory:

o Gloves: Wear compatible, chemical-resistant gloves.[3]
o Eye Protection: Use chemical safety goggles or a face shield.[2]

o Protective Clothing: A lab coat or a disposable apron with sleeves is required to prevent skin
contact.[1][3][5]

Quantitative Data Summary
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The following table summarizes the key hazard and identification data for 2,3-Difluoro-6-

methoxybenzonitrile.

Property Value Reference
CAS Number 221202-34-2 [6]
Molecular Formula CsHsF2NO [2]

GHS Classification

Skin Irritation (Category 2),
Eye Irritation (Category 2/2A),
Specific Target Organ Toxicity -
Single Exposure (Category 3,

Respiratory Irritation)

[1102][31[4]

Hazard Statements

H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause

respiratory irritation

[1112](31[4]

Precautionary Statements

P261: Avoid breathing dust,
P280: Wear protective
gloves/protective clothing/eye
protection/face protection,
P271: Use only outdoors or in

a well-ventilated area

[11(31[4]

Combustion Hazards

In a fire, emits toxic fumes
including carbon oxides,
nitrogen oxides (NOx), and
hydrogen fluoride (HF).[1]

[1]

Step-by-Step Disposal Protocol

Disposal of 2,3-Difluoro-6-methoxybenzonitrile must be managed as regulated hazardous

waste. Do not dispose of this chemical down the drain or in regular trash.[4][7]

Methodology for Waste Collection:

e Container Selection:
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o Use a dedicated, compatible, and properly sealed waste container for "Halogenated
Organic Solvents"” or "Halogenated Organic Waste".[8][9][10] The container must be in
good condition, compatible with the chemical, and have a secure, threaded cap.[10]

o Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical
name: "2,3-Difluoro-6-methoxybenzonitrile".[9]

e Waste Segregation:

o Do not mix 2,3-Difluoro-6-methoxybenzonitrile with non-halogenated solvents, acids,
bases, or other incompatible waste streams.[8][9] Improper mixing can lead to dangerous
chemical reactions.

o Keep waste containers closed at all times except when actively adding waste.[9][10]
e Storage:

o Store the waste container in a designated and secure Satellite Accumulation Area (SAA),
such as a flammable storage cabinet or under a fume hood.[7][9]

o The storage area should be cool, dry, and well-ventilated, away from heat or ignition
sources.[1][7]

» Final Disposal:
o Once the container is nearly full (approximately 75%), arrange for pickup.

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
professional waste disposal company to dispose of the material in accordance with all
local, state, and federal regulations.[2]

Emergency Procedures: Spill Management

Accidental spills must be addressed immediately while prioritizing personal safety.[11]

Protocol for a Small, Contained Spill:
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o Alert Personnel: Immediately alert others in the vicinity and evacuate the immediate area if
necessary.[5][11]

o Don PPE: Before addressing the spill, put on the appropriate PPE, including double nitrile
gloves, chemical splash goggles, a lab coat, and shoe covers.[7][11]

» Containment: Prevent the spill from spreading or entering drains.[1][5][12]
e Cleanup:

o Gently cover the spill with an inert absorbent material, such as vermiculite, sand, or cat
litter.[7][13]

o Work from the outside of the spill inward to prevent splashing.[5]
o Avoid creating dust.[1][2]

o Once absorbed, use a scoop and brush to carefully transfer the material into a designated
hazardous waste container.[1][5]

» Decontamination: Clean the spill area thoroughly with a mild detergent and water.[5][11]

o Disposal: Seal and label the container with all contents (including used absorbent materials
and PPE) as "Hazardous Waste: Spill Debris containing 2,3-Difluoro-6-
methoxybenzonitrile" and arrange for disposal through your EHS department.[5]

For large or unmanageable spills, evacuate the area, close the doors, and contact your
institution's emergency response team or EHS immediately.[12][13]

Disposal Workflow
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Waste Generation & Initial Assessment

Generated 2,3-Difluoro-6-methoxybenzonitrile Waste
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Caption: Decision workflow for the proper disposal of 2,3-Difluoro-6-methoxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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